1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile

• IUPAC Name: 1-[(2-fluorophenyl)methyl]pyrazolo[3,4-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H9FN4/c15-12-6-2-1-4-10(12)9-19-14-11(5-3-7-17-14)13(8-16)18-19/h1-7H,9H2
• InChI Key: CSUUGTRFBZTTQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=C(C=CC=N3)C(=N2)C#N)F
• Molecular Formula: C14H9FN4
• Molecular Weight: 252.25 g/mol
• CAS RN: 256376-65-5

Description

“1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile” is a chemical compound with the molecular formula C14H9FN4. It has a molecular weight of 252.246. This compound is a key intermediate for the preparation of certain pharmaceuticals.

Synthesis Analysis

A new approach for the synthesis of “this compound” was developed from 2-chloro-5-fluoronicotinic acid, a commercially available material. The hydrazinolysis and intramolecular substitution were completed in one step to obtain 5-fluoro-1H-pyrazolo[3,4-b]pyridin-3-ol. N-1 benzylation of this compound afforded 5-fluoro-1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-ol, whose structure was confirmed by 1H and 13C NMR spectroscopy, mass spectrometry, and single-crystal X-ray crystallography.

Molecular Structure Analysis

The structure of “this compound” was confirmed by 1H and 13C NMR spectroscopy, mass spectrometry, and single-crystal X-ray crystallography.

Chemical Reactions Analysis

The synthesis of “this compound” involves several chemical reactions, including hydrazinolysis, intramolecular substitution, and N-1 benzylation.

Scientific Research Applications

• Antibacterial and Antifungal Activities : Pyrazolo[3,4-b]pyridine derivatives have been studied for their antibacterial activity against Gram-positive and Gram-negative bacteria, as well as antifungal activity. Certain compounds demonstrated significant activity in this regard (El-Borai, Rizk, Abd‐Aal, & El-Deeb, 2012).

• Corrosion Inhibition : Research has explored the use of pyrazolo[3,4-b]pyridine derivatives as potential corrosion inhibitors for mild steel in acidic environments. Various experimental techniques have been used to study their effectiveness in this application (Dandia, Gupta, Singh, & Quraishi, 2013).

• Kinase Inhibitor Development : A scalable synthesis process for a potent kinase inhibitor, which includes a pyrazolo[3,4-b]pyridine-5-carbonitrile derivative, has been developed. This process addresses safety hazards and trace metal contamination issues (Arunachalam et al., 2019).

• Biomedical Applications : A review covering the synthesis and biomedical applications of over 300,000 1H-pyrazolo[3,4-b]pyridines shows the wide range of potential uses for these compounds in medicine and pharmacology (Donaire-Arias et al., 2022).

• Antitumor Activity : Some pyrazolo[3,4-b]pyridine derivatives have been synthesized and evaluated for potential cytotoxicity against human laryngeal epidermoid carcinoma cells, showing significant effects in certain compounds (Abdel‐Latif, Abdel-fattah, Gaffer, & Etman, 2016).

Safety and Hazards

While specific safety and hazard information for “1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile” is not available, general safety measures for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

The compound “1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile” is a key intermediate for the preparation of certain pharmaceuticals. Therefore, future research may focus on optimizing its synthesis process and exploring its potential applications in the pharmaceutical industry.

Synthesis routes and methods

Procedure details

36.1 g (133 mmol) of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamide from Example 3A are dissolved in 330 ml of THF, and 27 g (341 mmol) of pyridine are added. Then, over the course of 10 minutes, 47.76 ml (71.66 g, 341 mmol) of trifluoroacetic anhydride are added, during which the temperature rises to 40° C. The mixture is stirred at room temperature overnight. It is then added to 1 l of water and extracted three times with 0.5 l of ethyl acetate each time. The organic phase is washed with saturated sodium bicarbonate solution and with 1N hydrochloric acid, dried with magnesium sulphate and concentrated in a rotary evaporator.

Q & A

Q1: What is the significance of 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile in pharmaceutical synthesis?

A1: this compound (9) serves as a crucial intermediate in the synthesis of riociguat []. Riociguat is a medication used for the treatment of certain cardiovascular conditions. Understanding the synthesis of key intermediates like compound 9 is essential for developing efficient and cost-effective production methods for pharmaceuticals like riociguat.

Q2: What novel synthetic route for this compound is described in the research?

A2: The research presents a new four-step synthetic route for producing compound 9, starting with commercially available methyl 2-chloronicotinate []. This approach features a one-step hydrazinolysis and intramolecular substitution to obtain 1H-pyrazolo[3,4-b]pyridin-3-ol, followed by regioselective N1-benzylation to yield 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-ol. The final step utilizes a Pd-catalyzed cyanation of a novel intermediate, 1-(2-fluorobenzyl)-3-bromo-1H-pyrazolo[3,4-b]pyridine, to produce the target compound 9. This method offers an alternative to existing procedures and may provide advantages in terms of yield, cost, or environmental impact.

Q3: How was the structure of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-ol confirmed in the study?

A3: The researchers utilized a combination of techniques to confirm the structure of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-ol, including ¹H NMR, ¹³C NMR, MS, and single-crystal X-ray crystallography []. This multi-faceted approach ensured a thorough structural characterization of this key intermediate.